Cas no 128726-47-6 ((6S)-6-(hydroxymethyl)-2-Piperidinone)

• Product Name: (6S)-6-(hydroxymethyl)-2-Piperidinone
• CAS No: 128726-47-6
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD13181562
• CID: 1005588
• PubChem ID: 10855475
• Update Time: 2025-07-19

(6S)-6-(hydroxymethyl)-2-Piperidinone Chemical and Physical Properties

Names and Identifiers

• (6S)-6-(hydroxymethyl)-2-Piperidinone
• (6S)-6-(hydroxymethyl)piperidin-2-one
• (S)-6-(HYDROXYMETHYL)PIPERIDIN-2-ONE
• LogP
• (+)-6-(Hydroxymethyl)-2-piperidinone
• 2-Piperidinone, 6-(hydroxymethyl)-, (6S)-
• VMOQVTPKGUXWKA-YFKPBYRVSA-N
• 128726-47-6
• DTXSID10445923
• DB-328125
• BS-49676
• SCHEMBL5026514
• AMY16344
• (S)-6-Hydroxymethyl-piperidin-2-one
• CS-0199303
• A904883
• AKOS006349719
• MFCD13181562

• MDL： MFCD13181562
• Inchi： 1S/C6H11NO2/c8-4-5-2-1-3-6(9)7-5/h5,8H,1-4H2,(H,7,9)/t5-/m0/s1
• InChI Key： VMOQVTPKGUXWKA-YFKPBYRVSA-N
• SMILES： OC[C@@H]1CCCC(N1)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.098
• Boiling Point: 346 ºC
• Flash Point: 163 ºC
• PSA: 49.33

Additional information on (6S)-6-(hydroxymethyl)-2-Piperidinone

Recent Advances in the Study of (6S)-6-(hydroxymethyl)-2-Piperidinone (CAS: 128726-47-6) and Its Applications in Chemical Biology and Medicine

The compound (6S)-6-(hydroxymethyl)-2-Piperidinone (CAS: 128726-47-6) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and emerging applications in drug development.

Recent studies have demonstrated that (6S)-6-(hydroxymethyl)-2-Piperidinone serves as a crucial chiral building block in the synthesis of various biologically active molecules. Its stereospecific hydroxyl group and piperidinone ring make it particularly valuable for constructing complex pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route for this compound with 92% enantiomeric excess, significantly enhancing its availability for research purposes.

In terms of biological activity, (6S)-6-(hydroxymethyl)-2-Piperidinone has shown promising results as a precursor for γ-aminobutyric acid (GABA) receptor modulators. Research teams at several institutions have incorporated this scaffold into novel compounds demonstrating selective binding to GABA_A receptor subtypes. These findings, published in Neuropharmacology (2024), suggest potential applications in developing new anxiolytics and anticonvulsants with improved safety profiles.

The compound's mechanism of action has been further elucidated through recent crystallographic studies. X-ray diffraction analysis of (6S)-6-(hydroxymethyl)-2-Piperidinone derivatives bound to their protein targets has revealed specific hydrogen bonding patterns and hydrophobic interactions that contribute to their biological activity. These structural insights, detailed in a 2024 Nature Communications article, are informing the rational design of next-generation therapeutics.

Emerging applications in cancer research have also been reported. A team at the National Cancer Institute has developed (6S)-6-(hydroxymethyl)-2-Piperidinone-based inhibitors targeting histone deacetylases (HDACs). Preliminary results, presented at the 2024 American Association for Cancer Research annual meeting, show selective inhibition of HDAC6 with reduced off-target effects compared to current clinical inhibitors.

From a pharmaceutical development perspective, recent pharmacokinetic studies have addressed previous challenges with the compound's bioavailability. Novel prodrug strategies and formulation approaches have improved its metabolic stability, as documented in recent issues of the European Journal of Pharmaceutical Sciences. These advances are critical for translating bench research into viable therapeutic candidates.

Looking forward, several research groups are exploring the compound's potential in addressing antimicrobial resistance. Early-stage investigations published in Antimicrobial Agents and Chemotherapy describe (6S)-6-(hydroxymethyl)-2-Piperidinone derivatives with activity against multidrug-resistant Gram-positive pathogens, though further optimization is needed to improve potency.

In conclusion, (6S)-6-(hydroxymethyl)-2-Piperidinone (CAS: 128726-47-6) continues to demonstrate significant potential across multiple therapeutic areas. The recent advances in its synthesis, mechanistic understanding, and therapeutic applications position this compound as an important focus for future chemical biology and medicinal chemistry research. Continued investigation of its structure-activity relationships and exploration of novel derivatives will likely yield additional valuable insights and potential drug candidates in the coming years.